Cas no 2122415-77-2 (ethyl 2-{2-azabicyclo2.2.1heptan-5-yl}acetate)

• Product Name: ethyl 2-{2-azabicyclo2.2.1heptan-5-yl}acetate
• CAS No: 2122415-77-2
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5654640
• PubChem ID: 165890101
• Update Time: 2025-06-09

ethyl 2-{2-azabicyclo2.2.1heptan-5-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27727040
• 2122415-77-2
• ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate
• ethyl 2-{2-azabicyclo2.2.1heptan-5-yl}acetate

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)5-7-3-9-4-8(7)6-11-9/h7-9,11H,2-6H2,1H3
• InChI Key： DSNHROCNBWQZBG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC2CC1CN2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-{2-azabicyclo2.2.1heptan-5-yl}acetate

Introduction to Ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate (CAS No. 2122415-77-2)

Ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate (CAS No. 2122415-77-2) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive bicyclic structure and functional groups, holds potential applications in various therapeutic areas, including central nervous system (CNS) disorders and cardiovascular diseases.

The chemical structure of ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate is composed of a bicyclic azabicyclo [2.2.1] heptane ring attached to an ethyl acetate moiety. The azabicyclo [2.2.1] heptane ring, also known as azabicyclo [2.2.1] heptane or norbornane, is a seven-membered ring with one nitrogen atom and two bridging carbon atoms, providing a rigid and stable framework. The ethyl acetate group adds flexibility and hydrophobicity to the molecule, which can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of various diseases. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs suggests its potential as a lead compound for the development of novel therapeutic agents.

In the context of central nervous system (CNS) disorders, ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate has shown promise in preclinical studies for its neuroprotective effects. Research has demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, it has been found to enhance neurogenesis and improve cognitive function in animal models.

Beyond its potential in CNS disorders, ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate has also been investigated for its cardiovascular benefits. Studies have shown that this compound can exert vasodilatory effects by relaxing smooth muscle cells in blood vessels, potentially lowering blood pressure and improving blood flow. This property makes it an attractive candidate for the treatment of hypertension and other cardiovascular conditions.

The synthesis of ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate involves several steps, including the formation of the azabicyclo [2.2.1] heptane ring and the attachment of the ethyl acetate group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of a Diels-Alder reaction followed by selective functional group manipulations to achieve the desired product.

In terms of safety and toxicity, preliminary studies have indicated that ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into clinical applications. However, comprehensive toxicological evaluations are still ongoing to ensure its safety profile meets regulatory standards.

The future research directions for ethyl 2-{2-azabicyclo[2.2.1]heptan-5-yl}acetate include optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects, as well as exploring its potential synergistic effects with other therapeutic agents. Additionally, clinical trials will be crucial to validate its efficacy and safety in human subjects.

In conclusion, ethyl 2-{2-azabicyclo[2.��.]heptan-. yl}acetate (CAS No. ��-.--) represents a promising compound with diverse therapeutic potentials in both CNS disorders and cardiovascular diseases. Its unique chemical structure and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.